Cas no 2679919-48-1 (methyl (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate)

• Product Name: methyl (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• CAS No: 2679919-48-1
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• MDL: MFCD34186195
• CID: 5619995
• PubChem ID: 96722766
• Update Time: 2025-06-10

methyl (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28316401
• methyl (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• 2679919-48-1

• MDL： MFCD34186195
• Inchi： 1S/C11H12ClNO2/c1-15-11(14)10-5-8-7(6-13-10)3-2-4-9(8)12/h2-4,10,13H,5-6H2,1H3/t10-/m0/s1
• InChI Key： ZJIFMIBVOWFPPG-JTQLQIEISA-N
• SMILES： ClC1=CC=CC2CN[C@H](C(=O)OC)CC=21

Computed Properties

• Exact Mass: 225.0556563g/mol
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate

Methyl (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate (CAS No. 2679919-48-1): A Comprehensive Overview

Methyl (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate, identified by its CAS number 2679919-48-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure and stereochemical configuration, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of a chiral center at the 3-position and a chloro substituent at the 5-position contributes to its unique chemical properties and biological activities.

The compound belongs to the tetrahydroisoquinoline class of alkaloids, which are known for their diverse pharmacological effects. Tetrahydroisoquinolines have been extensively studied for their roles in various biological processes, including neurotransmission and cancer cell proliferation. The specific configuration of methyl (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate makes it a promising candidate for further investigation in these areas.

In recent years, there has been a growing interest in the development of novel tetrahydroisoquinoline derivatives as potential therapeutic agents. Researchers have been exploring the structural modifications of these compounds to enhance their pharmacological profiles. The chloro substituent in methyl (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate is particularly noteworthy, as it can influence the compound's interactions with biological targets. This substitution pattern has been shown to modulate the binding affinity and selectivity of tetrahydroisoquinoline derivatives.

One of the most exciting aspects of this compound is its potential in the development of new drugs targeting neurological disorders. Tetrahydroisoquinolines have been implicated in the regulation of neurotransmitter systems, making them attractive candidates for treating conditions such as depression and Parkinson's disease. The stereochemistry of methyl (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate is crucial in determining its biological activity. The (S) configuration at the 3-position has been associated with enhanced potency and selectivity in previous studies.

Recent advances in computational chemistry have enabled researchers to predict the pharmacological properties of complex molecules like methyl (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate with greater accuracy. These computational methods allow for the virtual screening of large libraries of compounds to identify potential hits that can be further optimized. By leveraging these techniques, scientists have been able to accelerate the drug discovery process and identify novel therapeutic agents more efficiently.

The synthesis of methyl (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate presents unique challenges due to its complex stereochemistry. However, recent developments in synthetic methodologies have made it possible to produce this compound with high enantiomeric purity. Chiral resolution techniques and asymmetric synthesis have been employed to achieve the desired stereochemical configuration. These advancements have opened up new avenues for the development of enantiomerically pure pharmaceuticals.

The biological activity of methyl (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate has been evaluated in various preclinical models. Initial studies have shown that this compound exhibits potent inhibitory effects on certain enzymes involved in cancer cell proliferation. These findings suggest that it may have therapeutic potential in oncology applications. Additionally, preliminary pharmacokinetic studies indicate that methyl (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate has favorable absorption and distribution characteristics.

As research continues to unfold, the potential applications of methyl (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate are likely to expand further. The combination of its unique chemical structure and promising biological activity makes it a valuable asset in the pharmaceutical industry. Future studies will focus on optimizing its pharmacological properties and exploring new therapeutic indications. With continued investment in research and development，this compound holds great promise for improving patient outcomes.